Cas no 126-58-9 (Dipentaerythritol)

• Product Name: Dipentaerythritol
• CAS No: 126-58-9
• MF: C₁₀H₂₂O₇
• MW: 254.277484416962
• MDL: MFCD00004691
• CID: 36163
• PubChem ID: 31352
• Update Time: 2026-05-28

Dipentaerythritol Chemical and Physical Properties

Names and Identifiers

• 2,2'-(Oxybis(methylene))bis(2-(hydroxymethyl)propane-1,3-diol)
• 2,2,2',2'-tetrakis(hydroxymethyl)-3,3'-oxydipropan-1-ol
• 2,2,6,6,-Tetra(hydroxymethyl)-4-oxaheptane-1,7-diol
• 2,2'[OXYBIS(METHYLEN)]BIS[HYDROXYMETHYL]-1,3-PROPANDIOL
• BIS[2,2,2-TRIS(HYDROXYMETHYL)ETHYL] ETHER
• D-PE
• D-PE300
• 2,2'-(Oxybis(methylene))bis-((hydroxymethyl)-1,3-propanediol)
• 2,2’-(oxybis(methylene))bis(2-(hydroxymethyl)-3-propanediol
• 2,2’-[oxybis(methylene)]bis[2-(hydroxymethyl)-3-propanediol
• 3-Propanediol,2,2’-[oxybis(methylene)]bis[2-(hydroxymethyl)-1
• Bis(pentaerythritol)
• Bis[petaerythritol]
• Dipentek
• Hercules Tech Di-PE
• Dipentaerythritoltech
• 1,3-Propanediol, 2,2-oxybis(methylene)bis2-(hydroxymethyl)-
• Dipentaerythritol: (Dipentek)
• Dipentaerythitol
• Dipentaerythritol
• 2,2'-(Oxybis(methylene))bis(2-(hydroxymethyl)-propane-1,3-diol)
• 2,2′-[Oxybis(Methylene)bis(2-hydroxyMethyl)-1,3-propanediol]
• Bis-pentaerythritol
• dipentaerithritol
• Dipentaerythrit
• dipentaerythrite
• Dipentaerythritol(Di-PE)

• MDL： MFCD00004691
• Inchi： 1S/C10H22O7/c11-1-9(2-12,3-13)7-17-8-10(4-14,5-15)6-16/h11-16H,1-8H2
• InChI Key： TXBCBTDQIULDIA-UHFFFAOYSA-N
• SMILES： OCC(COCC(CO)(CO)CO)(CO)CO

Computed Properties

• Exact Mass: 254.13700
• Monoisotopic Mass: 131.094629
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 10
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -3.8
• Topological Polar Surface Area: 63.3

Experimental Properties

• Color/Form: No data available
• Density: 1.36 g/cm3 (20℃)
• Melting Point: 217.0 to 222.0 deg-C
• Boiling Point: 356 ºC
• Flash Point: 282.1±28.7 °C
• Refractive Index: 1.4455 (estimate)
• PH: 5 (2g/l, H2O, 20℃)
• Solubility: 2.4g/l
• Water Partition Coefficient: 0.29 g/100 mL (20 ºC)
• PSA: 130.61000
• LogP: -3.07040
• Sensitiveness: Hygroscopic
• FEMA: 3038

Dipentaerythritol Security Information

• Signal Word：warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：1
• Safety Instruction： S24/25
• Safety Term：S24/25
• TSCA：Yes
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Dialkyl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Dialkyl ethers
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on Dipentaerythritol

Dipentaerythritol (CAS No. 126-58-9): A Versatile Polyol with Emerging Applications in Modern Chemistry and Medicine

Dipentaerythritol, chemically known by its CAS number 126-58-9, is a polyol compound that has garnered significant attention in the fields of organic synthesis, polymer chemistry, and pharmaceutical development. As a derivative of pentaerythritol, it features five hydroxyl groups, making it a valuable building block for the construction of complex molecular architectures. The unique structural and chemical properties of Dipentaerythritol have positioned it as a key intermediate in the synthesis of various functional materials, including polymers, resins, and specialty chemicals.

The molecular structure of Dipentaerythritol consists of a central carbon core surrounded by four hydroxyl groups and one acetyl group, contributing to its reactivity and versatility. This configuration allows for diverse chemical modifications, enabling the synthesis of a wide range of derivatives with tailored properties. In recent years, researchers have explored the potential applications of Dipentaerythritol in drug delivery systems, where its polyol nature facilitates the encapsulation and controlled release of therapeutic agents.

One of the most promising areas of research involving Dipentaerythritol is its use as a precursor in the synthesis of biodegradable polymers. These polymers are increasingly being utilized in medical applications due to their biocompatibility and environmental friendliness. For instance, studies have demonstrated the successful incorporation of Dipentaerythritol into polyurethane-based materials, which exhibit excellent mechanical strength and degradation properties. Such advancements are particularly relevant in the development of sustainable medical devices and implants.

In addition to its role in polymer chemistry, Dipentaerythritol has shown potential in pharmaceutical research. Its ability to chelate metal ions has led to investigations into its use as a ligand in coordination chemistry. This property is particularly valuable in the development of metal-based drugs that can target specific biological pathways. Recent studies have highlighted the efficacy of Dipentaerythritol-based complexes in inhibiting certain enzymes associated with inflammatory diseases, suggesting a therapeutic role for this compound.

The synthesis of novel derivatives of Dipentaerythritol continues to be an active area of research. Researchers have employed various synthetic strategies to functionalize its hydroxyl groups, leading to the creation of compounds with enhanced solubility, stability, and bioactivity. For example, esterification reactions have been used to produce derivatives that are more soluble in aqueous environments, making them suitable for parenteral administration. These advancements underscore the importance of Dipentaerythritol as a versatile platform for drug discovery and development.

The industrial production of Dipentaerythritol (CAS No. 126-58-9) has also seen significant improvements in recent years. Modern synthetic routes have focused on increasing yield and reducing environmental impact, aligning with global sustainability goals. These efforts have not only made the compound more accessible but also reinforced its role as a cost-effective intermediate for various chemical processes. As demand for high-performance materials grows, the significance of Dipentaerythritol is expected to further increase.

The future prospects for Dipentaerythritol are vast and multifaceted. Ongoing research is exploring its potential in nanotechnology, where it could serve as a precursor for functional nanoparticles with applications in imaging and drug delivery. Furthermore, its use in green chemistry initiatives is gaining traction, as it offers a sustainable alternative to traditional chemical intermediates. As our understanding of its properties expands, so too will its applications across diverse scientific disciplines.

In conclusion, Dipentaerythritol, with its CAS number 126-58-9, represents a cornerstone compound in modern chemistry and medicine. Its unique structural features and reactivity make it an indispensable tool for researchers seeking to develop innovative materials and therapies. As scientific exploration continues to uncover new possibilities, the versatility and potential of this polyol compound are set to shape the future of multiple industries.